Cas no 5708-19-0 ((1S)-cyclohex-3-ene-1-carboxylic acid)
5708-19-0 structure
Product Name:(1S)-cyclohex-3-ene-1-carboxylic acid
CAS No:5708-19-0
MF:C7H10O2
MW:126.153102397919
MDL:MFCD08275437
CID:46108
PubChem ID:7128364
Update Time:2025-09-26
(1S)-cyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (S)-Cyclohex-3-enecarboxylic acid
- (1S)-CYCLOHEX-3-ENE-1-CARBOXYLIC ACID(1S)-CYCLOHEX-3-ENE-1-CARBOXYLIC ACID
- (S)-(-)-3-CYCLOHEXENECARBOXYLIC ACID
- (1S)-cyclohex-3-ene-1-carboxylic acid
- (S)-3-Cyclohexene-1-carboxylic Acid
- (S)-(?)-1,2,3,6-Tetrahydrobenzoic acid
- (1S)-3-Cyclohexene-1-carboxylic acid
- (S)-(-)-3-Cyclohexene-1-carboxylic Acid
- S-(-)-3-Cyclohexenecarboxylic acid
- (S)-(+)-3-Cyclohexenecarboxylic acid
- 3-cyclohexenecarboxylic acid
- (S)-(-)-1,2,3,6-Tetrahydrobenzoic Acid
- 3-Cyclohexene-1-carboxylic acid, (1S)-
- (S)-3-naphthenic acid
- (1R)-3-Cyclohexene-1-carboxylic Acid
- AK130960
- (R)-(+)-3-Cyclohexene-1-carboxylic acid
- (S)-(-)-Cyclohex-3-enecarboxylic acid
- VUSWCWPCANWBFG-ZCFIWIBFSA-N
- 9066AH
- FCH859133
- (S)-(-)-3-Cyclohexenecarboxylicacid
-
- MDL: MFCD08275437
- Inchi: 1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2,(H,8,9)/t6-/m1/s1
- InChI Key: VUSWCWPCANWBFG-ZCFIWIBFSA-N
- SMILES: OC([C@@H]1CC=CCC1)=O
Computed Properties
- Exact Mass: 126.06800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 138
- Topological Polar Surface Area: 37.3
Experimental Properties
- Melting Point: 19°C(lit.)
- Boiling Point: 118°C/6mmHg(lit.)
- Refractive Index: 1.4780 to 1.4820
- PSA: 37.30000
- LogP: 1.42730
(1S)-cyclohex-3-ene-1-carboxylic acid Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H290-H314
- Warning Statement: P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number:UN 3265 8 / PGIII
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:III
(1S)-cyclohex-3-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0570-1g |
(S)-(-)-Cyclohex-3-enecarboxylic acid |
5708-19-0 | 97% | 1g |
84.8CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0570-5g |
(S)-(-)-Cyclohex-3-enecarboxylic acid |
5708-19-0 | 97% | 5g |
169.61CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0570-25g |
(S)-(-)-Cyclohex-3-enecarboxylic acid |
5708-19-0 | 97% | 25g |
508.83CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0570-100g |
(S)-(-)-Cyclohex-3-enecarboxylic acid |
5708-19-0 | 97% | 100g |
1780.89CNY | 2021-05-07 | |
| Chemenu | CM104785-1000g |
(1S)-cyclohex-3-ene-1-carboxylic acid |
5708-19-0 | 97% | 1000g |
$664 | 2021-06-15 | |
| Apollo Scientific | OR923698-5g |
(S)-(-)-3-Cyclohexenecarboxylic acid |
5708-19-0 | 98+% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR923698-10g |
(S)-(-)-3-Cyclohexenecarboxylic acid |
5708-19-0 | 95% | 10g |
£170.00 | 2023-08-31 | |
| Apollo Scientific | OR923698-25g |
(S)-(-)-3-Cyclohexenecarboxylic acid |
5708-19-0 | 98+% | 25g |
£15.00 | 2025-02-20 | |
| abcr | AB368935-10 g |
(S)-(+)-3-Cyclohexenecarboxylic acid, 95%; . |
5708-19-0 | 95% | 10g |
€76.20 | 2022-06-10 | |
| abcr | AB368935-25 g |
(S)-(+)-3-Cyclohexenecarboxylic acid, 95%; . |
5708-19-0 | 95% | 25 g |
€82.10 | 2023-07-19 |
(1S)-cyclohex-3-ene-1-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:5708-19-0)(S)-(-)-3-CYCLOHEXENECARBOXYLIC ACID
Order Number:sfd16732
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
(1S)-cyclohex-3-ene-1-carboxylic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5708-19-0)(S)-(-)-3-CYCLOHEXENECARBOXYLIC ACID
Purity:99.9%
Quantity:200kg
Price ($):Inquiry